4-Chloro-1-[(3,5-dichloropyridin-4-yl)methyl]-6-methoxyphthalazine

• CAS No.: 256443-81-9
• Molecular Formula: C15H10Cl3N3O
• Molecular Weight: 354.6 g/mol
• IUPAC Name: 4-chloro-1-[(3,5-dichloropyridin-4-yl)methyl]-6-methoxyphthalazine
• InChI: InChI=1S/C15H10Cl3N3O/c1-22-8-2-3-9-10(4-8)15(18)21-20-14(9)5-11-12(16)6-19-7-13(11)17/h2-4,6-7H,5H2,1H3
• InChI Key: RPQKQQJAHJDVOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NN=C2Cl)CC3=C(C=NC=C3Cl)Cl

Description

4-Chloro-1-[(3,5-dichloropyridin-4-yl)methyl]-6-methoxyphthalazine is a useful research compound. Its molecular formula is C15H10Cl3N3O and its molecular weight is 354.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

POCl3 (22.2 ml, 230 mmoles) was added to a suspension of 4-(3,5-dichloro-pyridin-4-ylmethyl)-7-methoxy-2H-phthalazin-1-one (10 g, 25.5 mmoles), obtained as described in example 12, in acetonitrile (300 ml) and the mixture was heated under reflux. After 3 hours the solution was concentrated, taken up with CH2Cl2, with water, and the pH was brought to 7-8 with Na2CO3. The organic phases were decoloured with charcoal, dried and concentrated to give 10 g of the title compound (stoichiometric yield).

Synthesis routes and methods II

Procedure details

A suspension of 4-(3,5-dichloro-pyridin-4-ylmethyl)-7-methoxy-2H-phthalazin-1-one (10 g, 25.5 mmoles), prepared as described in example 38, in acetonitrile (300 ml), was added with POCl3 (22.2 ml, 230 mmoles) and the mixture was refluxed. After 3 hours, the solution was concentrated, taken up in CH2Cl2, in water, and the pH was brought to 7-8 by Na2CO3. The organic phases were discoloured with charcoal, anhydrified and concentrated to give 10 g of the title compound (stoichiometric yield). m.p.: 156-166° C.